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Compound of Interest

Compound Name: Panacene

Cat. No.: B1217472 Get Quote

Disclaimer: The following information is for research and scientific purposes only. Panacene is

a natural product and not an approved drug. Its safety and toxicity in humans have not been

established.

Introduction
Panacene is a halogenated secondary metabolite first isolated from the sea hare Aplysia

brasiliana. It is not a pharmaceutical agent in development, and as such, a formal safety and

toxicity profile, as would be expected for a new drug candidate, is not available in the scientific

literature. This technical guide provides a comprehensive overview of the current scientific

knowledge on Panacene, focusing on its origin, chemical properties, and known biological

activities.

Chemical and Physical Properties
Panacene is characterized by a unique and complex chemical structure, featuring a

bromoallene moiety and a tetrahydrofurobenzofuran core. Its chemical formula is

C15H15BrO2.[1] The structure of Panacene has been a subject of interest in the field of

organic chemistry, with several total syntheses reported in the literature. These synthetic efforts

have been crucial in unequivocally establishing its relative and absolute configuration.[2][3][4]

[5]

Table 1: Key Properties of Panacene
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Property Description

Chemical Formula C15H15BrO2

Molecular Weight 307.18 g/mol [1]

Natural Source Sea hare (Aplysia brasiliana)[3]

Chemical Class Bromoallene, Tetrahydrofurobenzofuran

Known Biological Activity Shark antifeedant[3][6]

Origin and Biosynthesis
Panacene is a natural product found in the sea hare Aplysia brasiliana.[3] Sea hares are

herbivorous mollusks known to be a rich source of diverse secondary metabolites, many of

which are of dietary origin.[7][8] It is hypothesized that Panacene is not produced by the sea

hare itself but is sequestered from its diet, which primarily consists of red algae.[3][9] The algae

are believed to produce the precursor molecules that are then metabolized by the sea hare into

Panacene and other halogenated compounds.[3] This is a common defense mechanism

observed in sea hares, where they accumulate chemical compounds from their food sources to

deter predators.[9][10]
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Caption: Ecological origin and bioactivity of Panacene.

Biological Activity and Mechanism of Action
The primary biological activity attributed to Panacene is its function as a shark antifeedant.[3]

[6] This means that the compound deters sharks from feeding on the sea hare that contains it.

The exact mechanism of action for this antifeedant property has not been elucidated in the

available literature. It is likely that Panacene interacts with gustatory or olfactory receptors in
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sharks, leading to a repellent response. However, no specific signaling pathways have been

identified.

Safety and Toxicity Profile
There is a significant lack of formal toxicological data for Panacene. No studies on its acute or

chronic toxicity, genotoxicity, carcinogenicity, or reproductive toxicity in any animal models or

human cells have been published in the peer-reviewed scientific literature. The research on

Panacene has primarily focused on its isolation, structural elucidation, and chemical synthesis.

Therefore, no quantitative data for endpoints such as LD50 (Lethal Dose, 50%), NOAEL (No-

Observed-Adverse-Effect Level), or MTD (Maximum Tolerated Dose) are available.

Experimental Protocols
As no formal safety and toxicity studies have been conducted, there are no experimental

protocols for such studies on Panacene to report. The available literature primarily details

protocols for the isolation of Panacene from Aplysia brasiliana and its total synthesis in a

laboratory setting.[2][3][6]

Conclusion
Panacene is a fascinating marine natural product with a complex chemical structure and a

defined ecological role as a shark antifeedant. While it has garnered significant interest from

synthetic chemists, its pharmacological and toxicological properties remain unexplored. For

researchers and drug development professionals, it is crucial to recognize that Panacene is

not a clinical or preclinical drug candidate, and a comprehensive safety and toxicity profile is

currently nonexistent. Any future investigation into the potential therapeutic applications of

Panacene would necessitate a complete and rigorous toxicological evaluation, starting from

fundamental in vitro and in vivo studies.
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Caption: Chemical structure of Panacene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Panacene: A Technical Guide on a Marine Natural
Product]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217472#safety-and-toxicity-profile-of-panacene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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